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This technical guide provides a comprehensive overview of TCO-PEG2-acid, a
heterobifunctional crosslinker, for researchers, scientists, and drug development professionals.
It covers the chemical and physical properties, detailed experimental protocols for
bioconjugation, and the underlying chemical principles of its application.

Introduction to TCO-PEG2-acid

TCO-PEG2-acid is a versatile tool in the field of bioconjugation and chemical biology. It
incorporates a trans-cyclooctene (TCO) group, a hydrophilic polyethylene glycol (PEG) spacer,
and a terminal carboxylic acid. This unique combination of functional groups allows for a two-
step conjugation strategy, making it an invaluable reagent for creating complex biomolecular
structures such as antibody-drug conjugates (ADCS).

The TCO group is highly reactive towards tetrazine-functionalized molecules via a
bioorthogonal inverse-electron-demand Diels-Alder (IEDDA) reaction.[1][2] This "click
chemistry" reaction is exceptionally fast and proceeds efficiently under physiological conditions
without the need for a catalyst.[3] The terminal carboxylic acid can be activated to form a stable
amide bond with primary amines, such as those found on the surface of proteins and
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antibodies.[1][2] The hydrophilic PEG2 spacer enhances solubility in aqueous media and
reduces steric hindrance.[1][2]

Physicochemical Properties

The key properties of TCO-PEG2-acid are summarized in the table below, providing essential
data for experimental design.

Property Value Reference(s)
Chemical Formula C16H27NOse [1][4]
Molecular Weight 329.39 g/mol [41[5]

Purity Typically 295% or 98% [1]
Appearance White to off-white solid

Solubility Soluble in DMSO, DMF, DCM [1]

Storage Conditions Store at -20°C, desiccated [1]

CAS Number 2250217-31-1 [11[21[5]

Chemical Structure
The chemical structure of TCO-PEG2-acid features a trans-cyclooctene ring, a short diethylene
glycol (PEG2) spacer, and a terminal carboxylic acid.

Chemical structure of TCO-PEG2-acid.

Experimental Protocols

The use of TCO-PEG2-acid in bioconjugation typically involves a two-stage process: 1)
Activation of the carboxylic acid and conjugation to a primary amine-containing biomolecule. 2)
Bioorthogonal "click" reaction of the TCO-modified biomolecule with a tetrazine-labeled
molecule.

Stage 1: Amine Conjugation via Carboxylic Acid
Activation
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This protocol describes the conjugation of TCO-PEG2-acid to a primary amine-containing
protein (e.g., an antibody) using EDC and NHS chemistry.

Materials:

e TCO-PEG2-acid

o Protein/antibody in an amine-free buffer (e.g., PBS)

» N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC)
e N-hydroxysuccinimide (NHS) or Sulfo-NHS

o Activation Buffer: 0.1 M MES, pH 4.5-6.0

e Coupling Buffer: PBS, pH 7.2-7.5

e Quenching Buffer: 1 M Tris-HCI, pH 8.0 or 1 M Glycine

e Anhydrous Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF)
e Desalting columns

Procedure:

o Reagent Preparation:

[e]

Equilibrate TCO-PEG2-acid, EDC, and NHS to room temperature before use.

o

Prepare a stock solution of TCO-PEG2-acid (e.g., 10 mg/mL) in anhydrous DMSO or
DMF.

o

Prepare fresh stock solutions of EDC and NHS in Activation Buffer (e.g., 10 mg/mL).

[¢]

Prepare the protein/antibody in Coupling Buffer at a concentration of 1-5 mg/mL.

o Activation of TCO-PEG2-acid:
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o In a microcentrifuge tube, mix TCO-PEG2-acid with a 1.5 to 2-fold molar excess of both
EDC and NHS in an appropriate volume of Activation Buffer.

o Incubate for 15-30 minutes at room temperature to form the NHS ester.

o Conjugation to Protein:

o Add the activated TCO-linker solution to the protein solution. A 10-20 fold molar excess of
the linker relative to the protein is a common starting point.

o Incubate the reaction for 2 hours at room temperature or overnight at 4°C with gentle
mixing.

e Quenching the Reaction:

o Add Quenching Buffer to a final concentration of 50-100 mM to consume any unreacted
NHS esters.

o Incubate for 15 minutes at room temperature.
 Purification:

o Remove excess, unreacted TCO-PEG2-acid and byproducts by passing the reaction
mixture through a desalting column, exchanging the buffer to a suitable storage buffer
(e.g., PBS).

Stage 2: TCO-Tetrazine IEDDA Reaction

This protocol outlines the "click” chemistry step to conjugate the TCO-modified protein with a
tetrazine-labeled molecule.

Materials:
e TCO-modified protein (from Stage 1)
o Tetrazine-labeled molecule of interest

» Reaction Buffer (e.g., PBS, pH 7.4)

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b15552585/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-tco-peg2-acid-for-bioconjugation
https://www.benchchem.com/product/b15552585/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-tco-peg2-acid-for-bioconjugation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552585?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Procedure:
e Reaction Setup:

o In a microcentrifuge tube, mix the TCO-modified protein and the tetrazine-labeled
molecule. A 1.5 to 5-fold molar excess of the tetrazine-labeled molecule is typically used to
ensure complete reaction of the TCO groups.

e Incubation:

o Incubate the reaction mixture for 30-60 minutes at room temperature. The reaction
progress can sometimes be monitored by the disappearance of the characteristic color of
the tetrazine.

e Final Purification:

o If necessary, purify the final conjugate to remove any unreacted tetrazine-labeled molecule
using a suitable method such as size exclusion chromatography or dialysis.

Experimental Workflow and Signaling Pathway
Visualization

The following diagrams illustrate the key processes involved in the application of TCO-PEG2-
acid.
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A typical experimental workflow for bioconjugation using TCO-PEG2-acid.
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The signaling pathway of the IEDDA reaction between TCO and tetrazine.

Conclusion

TCO-PEG2-acid is a powerful and versatile reagent for the precise construction of complex
bioconjugates. Its dual functionality allows for the reliable attachment to amine-containing
biomolecules, followed by an exceptionally fast and bioorthogonal ligation with tetrazine-
modified molecules. This guide provides the foundational knowledge and practical protocols to
successfully implement TCO-PEG2-acid in a variety of research and development applications,
from fundamental biological studies to the creation of novel therapeutic and diagnostic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. interchim.fr [interchim.fr]

2. TCO-PEG2-acid, 2250217-31-1 | BroadPharm [broadpharm.com]

3. Inverse electron demand Diels—Alder reactions in chemical biology - Chemical Society
Reviews (RSC Publishing) DOI:10.1039/C7CS00184C [pubs.rsc.org]

4. broadpharm.com [broadpharm.com]

5. lumiprobe.com [lumiprobe.com]

To cite this document: BenchChem. [An In-depth Technical Guide to TCO-PEG2-acid for
Bioconjugation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15552585/docs#an-in-depth-technical-guide-to-tco-
peg2-acid-for-bioconjugation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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